Cas no 628-83-1 ((butylsulfanyl)carbonitrile)

Butyl thiocyanate is a chemical substance with the molecular formula of c5h9ns< Br>

(butylsulfanyl)carbonitrile structure

Product Name:(butylsulfanyl)carbonitrile

CAS No:628-83-1

Molecular Formula:C₅H₉NS

Molecular Weight:115.19666

MDL:MFCD00039476

CID:39260

PubChem ID:12357

(butylsulfanyl)carbonitrile Properties

Names and Identifiers

- butyl thiocyanate
- 1-thiocyanatobutane
- n-Butyl thiocyanate
- Thiocyanic acid, butyl ester
- 1-Thiocyanobutane
- butylthiocarbonitrile
- Butylthiocyanat
- Butyrhodanid
- n-Butyl rhodanate
- Thiocyansaeure-butylester
- Thiocyanic acid butyl ester
- (butylsulfanyl)carbonitrile
- NSC-1478
- WLN: NCS4
- UNII-Y19G61H3JY
- HXNXAEYAXNPLHJ-UHFFFAOYSA-N
- BRN 1098562
- FT-0632659
- Butylthiocyanate
- AI3-28245
- SCHEMBL3674142
- EN300-19007
- E80437
- Q27294131
- AKOS009028847
- Butyrhodanid [German]
- n-Butylthiocyanate
- NSC 1478
- DTXSID4060860
- NSC1478
- EINECS 211-056-2
- 1-thiocyanato-butane
- Butylthiokyanat [Czech]
- BUTANE, 1-THIOCYANATO-
- MFCD00039476
- Butylthiokyanat
- Y19G61H3JY
- NORMAL-BUTYLTHIOCYANATE
- 628-83-1
- NS00035209
- CS-0238108
- 4-03-00-00329 (Beilstein Handbook Reference)
- DB-054315
- DTXCID0043553
- +Expand
- MDL： MFCD00039476
- InChIKey： HXNXAEYAXNPLHJ-UHFFFAOYSA-N
- Inchi： 1S/C5H9NS/c1-2-3-4-7-5-6/h2-4H2,1H3
- SMILES： C(SC#N)CCC

Computed Properties

Exact Mass: 115.04557g/mol
Surface Charge: 0
XLogP3: 2
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 115.04557g/mol
Monoisotopic Mass: 115.04557g/mol
Topological Polar Surface Area: 49.1Å²
Heavy Atom Count: 7
Complexity: 71.4
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 2.00078
PSA: 49.09000
Refractive Index: 1.4360 (estimate)
Boiling Point: 180-183°C
Melting Point: -59
Flash Point: 64.9 ºC
Density: 0,961 g/cm3

(butylsulfanyl)carbonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00E9MA-250mg	Butyl thiocyanate	628-83-1	99%(GC)	250mg	$122.00	2024-04-22
A2B Chem LLC	AG64850-250mg	Butyl thiocyanate	628-83-1	99%(GC)	250mg	$104.00	2024-04-19
Aaron	AR00E9UM-50mg	Butyl thiocyanate	628-83-1	95%	50mg	$56.00
abcr	AB173370-5 g	n-Butyl thiocyanate, 97%; .	628-83-1	97%	5 g	€128.00	2023-07-20
Enamine	EN300-19007-0.1g	(butylsulfanyl)carbonitrile	628-83-1	95%	0.1g	$31.0	2023-09-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1308778-100mg	(Butylsulfanyl)carbonitrile	628-83-1	98%	100mg	￥720.00	2024-05-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B54990-1g	Butyl thiocyanate	628-83-1	97%	1g	￥1558.0
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R030634-1g	(butylsulfanyl)carbonitrile	628-83-1	97%	1g	￥1558	2024-05-22
SHENG KE LU SI SHENG WU JI SHU	sc-495714-250 mg	Butyl thiocyanate,	628-83-1		250MG	￥903.00	2023-07-11

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628-83-1 ((butylsulfanyl)carbonitrile) Related Products

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